Cas no 1804856-70-9 (6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid)

• Product Name: 6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid
• CAS No: 1804856-70-9
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4867029
• Update Time: 2025-10-18

6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C7H4ClF2NO3/c8-3-1-2(6(9)10)5(12)4(11-3)7(13)14/h1,6,12H,(H,13,14)
• InChI Key： QPUJBTMUWLSWLI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(C(=O)O)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.5
• Topological Polar Surface Area: 70.4

Additional information on 6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

Introduction to 6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1804856-70-9)

6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804856-70-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The unique substitution pattern of this molecule, featuring a chloro group at the 6-position, a difluoromethyl group at the 4-position, and a hydroxy group at the 3-position, along with a carboxylic acid functionality at the 2-position, contributes to its distinctive chemical properties and potential therapeutic utilities.

The structural configuration of 6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid makes it a versatile intermediate in synthetic chemistry. The presence of multiple reactive sites—such as the electron-withdrawing carboxylic acid group, the electron-donating hydroxyl group, and the halogenated aromatic ring—allows for further functionalization and derivatization, enabling the synthesis of more complex molecules. Such structural features are often exploited in drug discovery pipelines to modulate bioactivity and improve pharmacokinetic profiles.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyridine-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern of 6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The difluoromethyl group, in particular, is a well-known pharmacophore that enhances metabolic stability and binding affinity in drug molecules. Its incorporation into 6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid may contribute to improved drug-like properties, such as increased bioavailability and prolonged half-life. Additionally, the hydroxy group provides opportunities for hydrogen bonding interactions, which can be critical for receptor binding and efficacy.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising drug candidates. Computational modeling studies have suggested that 6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid may interact with various biological targets relevant to human health. For instance, its structural motifs could align with binding pockets in enzymes involved in metabolic pathways or receptors mediating inflammatory responses. These insights have prompted researchers to explore its potential as a lead compound or intermediate in medicinal chemistry campaigns.

The agrochemical sector has also shown interest in pyridine derivatives due to their role as intermediates in pesticide and herbicide formulations. The structural complexity of 6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid makes it a valuable building block for synthesizing compounds that exhibit herbicidal or fungicidal activity. By leveraging its unique functional groups, chemists can design molecules that target specific biochemical pathways in plants or fungi while minimizing toxicity to non-target organisms.

From a synthetic chemistry perspective, 6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid serves as an excellent scaffold for exploring new synthetic methodologies. The presence of multiple reactive sites allows for diverse synthetic strategies, including nucleophilic aromatic substitution, cross-coupling reactions, and hydroxylation processes. These reactions can be tailored to introduce additional functional groups or modify existing ones, enabling the generation of libraries of derivatives with tailored biological activities.

The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. Pyridine derivatives remain at the forefront of drug discovery due to their proven efficacy and structural diversity. As research progresses, compounds like 6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid are expected to play a crucial role in developing next-generation therapeutics. Their unique structural features offer opportunities for designing drugs with enhanced potency, selectivity, and safety profiles.

In conclusion,6-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1804856-70-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its distinctive structural features—comprising a chloro, difluoromethyl, and hydroxy substituents—make it an attractive intermediate for synthetic chemists and an intriguing candidate for drug discovery efforts. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to contribute substantially to advancements in medicine and agriculture.